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Compound of Interest

Compound Name: Ylangenyl acetate

Cat. No.: B161354

Despite its presence as a chiral molecule in nature, ylangenyl acetate remains a largely
unexplored entity in the realm of asymmetric synthesis. A comprehensive review of scientific
literature and chemical databases reveals a significant gap in knowledge regarding its
application as a chiral building block for the stereoselective synthesis of complex molecules.
This lack of data prevents the creation of detailed application notes and protocols for its use in
drug discovery and other scientific research.

Ylangenyl acetate is a naturally occurring sesquiterpenoid, identified as a constituent of the
fruits of Schisandra chinensis[1]. Its chemical formula is C17H2602, and it is registered under
CAS number 90039-63-7. While its basic chemical and physical properties are documented,
there is a conspicuous absence of studies detailing its enantiomeric composition in natural
sources or its utilization in stereoselective transformations.

For a chiral molecule to be effectively used as a building block in asymmetric synthesis, several
key aspects need to be well-characterized:

o Defined Stereochemistry: The absolute configuration of the chiral centers must be known
and consistently available in a high enantiomeric excess.

o Reactive Handles: The molecule must possess functional groups that can be selectively
manipulated to form new stereocenters with high control.

o Synthetic Accessibility: Practical and efficient methods for its isolation from natural sources
or its enantioselective synthesis are necessary.
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Currently, such information for ylangenyl acetate is not available in the public domain.
Searches for its use in enantioselective synthesis, asymmetric catalysis, or as a chiral auxiliary
have yielded no specific results. The scientific community has extensively explored other
natural products and synthetic molecules as chiral building blocks, but ylangenyl acetate
appears to have been overlooked.

The diagram below illustrates a generalized workflow for the utilization of a chiral building block
in synthesis, a process for which specific details for ylangenyl acetate are currently
unavailable.
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General Workflow for a Chiral Building Block
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Caption: A generalized workflow for the use of a chiral building block.
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Future Outlook

The absence of research on ylangenyl acetate as a chiral building block represents a potential
untapped resource for synthetic chemists. Future research in this area could involve:

« |solation and Chiral Analysis: Determining the predominant enantiomer of ylangenyl acetate
in Schisandra chinensis and other potential natural sources.

o Development of Asymmetric Synthesis: Devising a synthetic route to access enantiomerically
pure ylangenyl acetate.

o Exploration of Reactivity: Investigating the stereoselective reactions of its functional groups
to understand its potential for asymmetric transformations.

Until such fundamental research is conducted and published, the development of detailed
application notes and protocols for ylangenyl acetate as a chiral building block remains
speculative. Researchers and drug development professionals are encouraged to consider this
knowledge gap as an opportunity for novel investigations in the field of organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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